Cas no 97963-76-3 (4-(difluoromethoxy)-2-nitroaniline)

4-(difluoromethoxy)-2-nitroaniline structure

97963-76-3 structure

Product Name:4-(difluoromethoxy)-2-nitroaniline

CAS No:97963-76-3

MF:C₇H₆F₂N₂O₃

MW:204.130948543549

MDL:MFCD09037370

CID:1989615

PubChem ID:15906034

Update Time:2024-10-25

4-(difluoromethoxy)-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethoxy)-2-nitroaniline
- 4-difluoromethoxy-2-nitroaniline
- 2-amino-5-difluoromethoxynitrobenzene
- AGN-PC-00O2Y6
- 2-Amino-5-diaethylamino-phenol
- Phenol, 2-amino-5-(diethylamino)-
- 2-amino-5-diethylamino-phenol
- CTK0A7213
- 4-DIFLUOROMETHOXY-2-NITROPHENYLAMINE
- Benzenamine, 4-(difluoromethoxy)-2-nitro-
- 4-(Difluoromethoxy)-2-nitrobenzenamine (ACI)
- 2-Amino-5-(difluoromethoxy)nitrobenzene
- 2-Nitro-4-difluoromethoxy aniline
- CS-W000428
- C7H6F2N2O3
- AKOS015917330
- SB78446
- DB-295257
- SCHEMBL5952155
- 4-difluoromethoxy-2-nitro-aniline
- 4-(Difluoromethoxy)-2-nitrobenzenamine
- DB-294827
- MFCD09037370
- XDA96376
- W9UR6U7B5D
- 97963-76-3
- CS-17302
- 4-(difluoromethoxy)-2-nitroaniline
- MDL： MFCD09037370
- Inchi： 1S/C7H6F2N2O3/c8-7(9)14-4-1-2-5(10)6(3-4)11(12)13/h1-3,7H,10H2
- InChI Key： FHRVMXFZUVYVPF-UHFFFAOYSA-N
- SMILES： C1(N(=O)=O)C=C(OC(F)F)C=CC=1N

Computed Properties

Exact Mass: 204.03464838g/mol
Monoisotopic Mass: 204.03464838g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 81.1Å²

4-(difluoromethoxy)-2-nitroaniline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

4-(difluoromethoxy)-2-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PG742-250mg	4-(difluoromethoxy)-2-nitroaniline	97963-76-3	97%	250mg	1132CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PG742-50mg	4-(difluoromethoxy)-2-nitroaniline	97963-76-3	97+%	50mg	255.0CNY	2021-07-17
Ambeed	A178859-100mg	4-(Difluoromethoxy)-2-nitroaniline	97963-76-3	97%	100mg	$15.0	2025-04-14
Ambeed	A178859-250mg	4-(Difluoromethoxy)-2-nitroaniline	97963-76-3	97%	250mg	$29.0	2025-04-14
Ambeed	A178859-1g	4-(Difluoromethoxy)-2-nitroaniline	97963-76-3	97%	1g	$95.0	2025-04-14
Alichem	A013000890-250mg	4-(Difluoromethoxy)-2-nitroaniline	97963-76-3	97%	250mg	$480.00	2023-08-31
Alichem	A013000890-500mg	4-(Difluoromethoxy)-2-nitroaniline	97963-76-3	97%	500mg	$806.85	2023-08-31
Alichem	A013000890-1g	4-(Difluoromethoxy)-2-nitroaniline	97963-76-3	97%	1g	$1534.70	2023-08-31
Apollo Scientific	PC501715-250mg	4-(Difluoromethoxy)-2-nitroaniline	97963-76-3	97%	250mg	£36.00	2025-02-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD297337-100mg	4-(Difluoromethoxy)-2-nitroaniline	97963-76-3	97%	100mg	￥65.0	2024-04-17

4-(difluoromethoxy)-2-nitroaniline Production Method

Production Method 1

22236-11-9

97963-76-3

Reaction Conditions

1.1 Reagents: Nitric acid Solvents: Dichloromethane ; 1 h, 20 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ; pH 10, 20 °C; 20 °C → reflux

Reference

: Synthesis of (S)-(-) pantoprazole sodium and magnesium

Li, Jing; Li, Rong-dong; Liu, Lei, Guangzhou Huagong, 2016, 44(6), 58-59

Production Method 2

97963-75-2

97963-76-3

Reaction Conditions

1.1 Solvents: Methanol ; 3 h, reflux

Reference

: Diversified synthesis of novel quinoline and dibenzothiazepine derivatives using known active intermediates

Sharada, L. N.; Reddy, G. S. Satyanarayana; Sammaiah, B.; Sumalatha, D., Asian Journal of Chemistry, 2013, 25(14), 7959-7966

Production Method 3

97963-75-2

97963-76-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water

Reference

: Improved synthetic method of 2-mercapto-5-difluoromethoxy-1H-benzimidazole

Xu, Bao-Cai; Xiao, Zhi-Wei; Dong, Jun-Yi; Zhang, Wei-Cheng, Jingxi Huagong, 2000, 17(5), 295-296

Production Method 4

97963-75-2

97963-76-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol

Reference

: Preparation of 5-difluoromethoxy-2-mercapto-1H-benzimidazole

Dai, Guiyuan; Hu, Tao; Wang, Xiangshan; Yao, Changsheng; Wang, Yucheng, Zhongguo Yiyao Gongye Zazhi, 2001, 32(8), 371-372

Production Method 5

97963-75-2

97963-76-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt → 80 °C; 1 h, 70 - 80 °C; 70 °C → rt
1.2 Solvents: Water

Reference

: Analogs of the potassium channel activator diazoxide containing difluoromethoxy and trifluoromethoxy groups

Yagupol'skii, L. M.; Maletina, I. I.; Petko, K. I.; Denisenko, O. N.; Moibenko, A. A.; et al, Zhurnal Organichnoi ta Farmatsevtichnoi Khimii, 2008, 6(2), 37-47

Production Method 6

97963-75-2

97963-76-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide

Reference

: Novel synthetic process of 5-difluoromethoxy-2-mercapto-1H-benzimidazole

Liu, Haijie; Wang, Qiufen; Wang, Yong, Jinan Daxue Xuebao, 2011, 25(2), 179-182

Production Method 7

97963-75-2

97963-76-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 3 h, reflux

Reference

: An improved synthesis of 2-mercapto-5-difluoromethoxy-1H-benzimidazole: an important medicinal intermediate

Vora, Jabali J.; Trivedi, Keyur P.; Kshatriya, Rahul S., Advances in Applied Science Research, 2011, 2(3), 89-93